Cas no 26112-07-2 (Benzoic acid,4-hydroxy-, methyl ester, potassium salt (1:1))

• Product Name: Benzoic acid,4-hydroxy-, methyl ester, potassium salt (1:1)
• CAS No: 26112-07-2
• MF: C₈H₈KO₃
• MW: 191.245623588562
• CID: 258943
• PubChem ID: 53249460
• Update Time: 2025-04-19

Benzoic acid,4-hydroxy-, methyl ester, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-hydroxy-, methyl ester, potassium salt (1:1)
• Potassium 4-(methoxycarbonyl)phenolate
• 4-Hydroxybenzoic acid, methyl ester, potassium salt
• Benzoic acid, 4-hydroxy-, methyl ester, potassium salt
• Methylparaben, potassium salt
• Potassium methyl 4-oxidobenzoate
• Potassium methylparaben

• Inchi： 1S/C8H8O3.K/c1-11-8(10)6-2-4-7(9)5-3-6;/h2-5,9H,1H3;
• InChI Key： GSJQQIRIBFOHAT-UHFFFAOYSA-N
• SMILES： [K].O(C)C(C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 190.00321
• Monoisotopic Mass: 190.003226
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4

Experimental Properties

• Boiling Point: 265.5°Cat760mmHg
• Flash Point: 116.4°C
• PSA: 49.36